Cas no 4613-78-9 (β-D-Gentiobiose Octaacetate)

• Product Name: β-D-Gentiobiose Octaacetate
• CAS No: 4613-78-9
• Molecular Formula: C₂₈H₃₈O₁₉
• Molecular Weight: 678.58992
• MDL: MFCD00016917
• CID: 328724
• PubChem ID: 14157824

β-D-Gentiobiose Octaacetate Properties

Names and Identifiers

• beta-Gentiobiose octaacetate
• B-D-GENTIOBIOSE OCTAACETATE
• AG-F-59047
• amygdalose octaacetate
• b-Gentiobiose octaacetate
• CHEBI:60812
• CTK8F8116
• Epitope ID:151077
• gentiobiose peracetate
• gentobiose peracetate
• octaacetyl-gentiobiose
• Octa-O-acetylgentiobiose
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-{[(2R,3R,4S,5R,6S)-3,4,5,6-TETRAKIS(ACETYLOXY)OXAN-2-YL]METHOXY}OXAN-2-YL]METHYL ACETATE
• SCHEMBL4876768
• BETA-GENTIOBIOSEOCTAACETATE
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetraacetyloxyoxan-2-yl]methoxy]oxan-2-yl]methyl acetate
• ss-Gentiobiose-octaacetat
• MFCD00016917
• 4613-78-9
• gentiobiose octaacetate
• GNTLGGDVHFXGLI-QACPWNKNSA-N

• MDL： MFCD00016917
• InChIKey： GNTLGGDVHFXGLI-UPIDMYHSSA-N
• Inchi： InChI=1S/C28H38O19/c1-11(29)37-9-19-21(39-12(2)30)23(41-14(4)32)25(43-16(6)34)27(46-19)38-10-20-22(40-13(3)31)24(42-15(5)33)26(44-17(7)35)28(47-20)45-18(8)36/h19-28H,9-10H2,1-8H3/t19-,20-,21-,22-,23+,24+,25-,26-,27-,28?/m1/s1
• SMILES： CC(OC[C@H]1O[C@@H](OC[C@H]2OC(OC(=O)C)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H]2OC(=O)C)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)=O

Computed Properties

• Exact Mass: 678.20072898g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 20
• Monoisotopic Mass: 678.20072898g/mol
• Heavy Atom Count: 47
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 238Ų

Experimental Properties

• LogP: -0.83080
• PSA: 238.09000
• Boiling Point: 661.384 °C at 760 mmHg
• Melting Point: 191-195°C
• Flash Point: 272.155 °C
• Density: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds